(2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine

• IUPAC Name: 2-methoxy-5-methyl-N-(pyridin-4-ylmethyl)aniline
• InChI: InChI=1S/C14H16N2O/c1-11-3-4-14(17-2)13(9-11)16-10-12-5-7-15-8-6-12/h3-9,16H,10H2,1-2H3
• InChI Key: GZTWWKHQROSOQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NCC2=CC=NC=C2
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

(2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine, also known as MPMA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The purpose of

Mechanism of Action

(2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This means that it blocks the activity of dopamine in certain areas of the brain, while increasing the activity of serotonin. This mechanism of action is thought to be responsible for the anti-psychotic and anti-tremor effects of (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine.
Biochemical and Physiological Effects:
(2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine has been shown to affect the levels of neurotransmitters in the brain, particularly dopamine and serotonin. It also has an impact on the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. These effects are thought to contribute to the therapeutic potential of (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine in neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine in lab experiments is that it has a well-defined mechanism of action, which allows for more targeted research. However, there are also limitations, such as the need for specialized equipment and expertise in synthesizing and handling the compound.

Future Directions

There are several future directions for research on (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine. One area of interest is its potential as a treatment for drug addiction, as it has been shown to affect the reward pathways in the brain. Additionally, further research is needed to fully understand the biochemical and physiological effects of (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine, as well as its potential side effects and toxicity. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine in humans, in order to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

(2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine can be synthesized through a multi-step process. The first step involves the reaction of 2-methoxy-5-methylphenol with 4-bromomethylpyridine to form the intermediate compound (2-methoxy-5-methylphenyl)(4-pyridinyl)methanol. This intermediate is then reacted with ammonia to produce (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine.

Scientific Research Applications

(2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. In animal studies, (2-methoxy-5-methylphenyl)(4-pyridinylmethyl)amine has been shown to have anti-psychotic and anti-tremor effects.